Cas no 17589-66-1 (1-(4-bromophenoxy)-2,4-dinitrobenzene)

• Product Name: 1-(4-bromophenoxy)-2,4-dinitrobenzene
• CAS No: 17589-66-1
• MF: C₁₂H₇BrN₂O₅
• MW: 339.098382234573
• CID: 1362274
• PubChem ID: 221811
• Update Time: 2025-04-20

1-(4-bromophenoxy)-2,4-dinitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenoxy)-2,4-dinitrobenzene
• 1-(4-Bromo-phenoxy)-2,4-dinitro-benzene
• UNII-Q4E7ICP457
• Q27894261
• NSC6882
• 4-(4-BROMOPHENOXY)-2,4-DINITROBENZENE
• NSC 6882
• NSC-6882
• AKOS000727861
• 17589-66-1
• Q4E7ICP457
• 4-bromo-2',4'-dinitrodiphenyl ether
• DTXSID0022270
• 1-[(4-bromophenyl)oxy]-2,4-dinitrobenzene
• Benzene, 1-(4-bromophenoxy)-2,4-dinitro-

• Inchi： 1S/C12H7BrN2O5/c13-8-1-4-10(5-2-8)20-12-6-3-9(14(16)17)7-11(12)15(18)19/h1-7H
• InChI Key： BJGBENCKKXEWGB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 337.95381
• Monoisotopic Mass: 337.954
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.696
• Boiling Point: 403.9°C at 760 mmHg
• Flash Point: 198.1°C
• Refractive Index: 1.656
• PSA: 95.51